Cas no 218593-96-5 (2-Propyn-1-ol,3-(4-methoxy-3-pyridinyl)-)

• Product Name: 2-Propyn-1-ol,3-(4-methoxy-3-pyridinyl)-
• CAS No: 218593-96-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 243507
• Update Time: 2024-01-26

2-Propyn-1-ol,3-(4-methoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(4-methoxy-3-pyridinyl)-
• 2-Propyn-1-ol,3-(4-methoxy-3-pyridinyl)-(9CI)

• Inchi： 1S/C9H9NO2/c1-12-9-4-5-10-7-8(9)3-2-6-11/h4-5,7,11H,6H2,1H3
• InChI Key： NHXDZRLLXOZUJH-UHFFFAOYSA-N
• SMILES： C(O)C#CC1=C(OC)C=CN=C1

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• PSA: 42.35